methyl 4-{2,5-dioxo-3-[(2-phenylethyl)amino]-1-pyrrolidinyl}benzoate

• IUPAC Name: methyl 4-[2,5-dioxo-3-(2-phenylethylamino)pyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C20H20N2O4/c1-26-20(25)15-7-9-16(10-8-15)22-18(23)13-17(19(22)24)21-12-11-14-5-3-2-4-6-14/h2-10,17,21H,11-13H2,1H3
• InChI Key: KRHRUQKSEXGIHM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCC3=CC=CC=C3
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

Methyl 4-{2,5-dioxo-3-[(2-phenylethyl)amino]-1-pyrrolidinyl}benzoate, also known as MPDPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Methyl 4-{2,5-dioxo-3-[(2-phenylethyl)amino]-1-pyrrolidinyl}benzoate has been studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative disorders such as Alzheimer's disease. It has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

Methyl 4-{2,5-dioxo-3-[(2-phenylethyl)amino]-1-pyrrolidinyl}benzoate is believed to exert its neuroprotective effects through the activation of the sigma-1 receptor, a protein that is involved in various cellular processes, including neuronal survival and function. Activation of the sigma-1 receptor by this compound has been shown to promote neurotrophic signaling, reduce oxidative stress, and inhibit neuroinflammation, all of which contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of oxidative stress, and the reduction of neuroinflammation. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of methyl 4-{2,5-dioxo-3-[(2-phenylethyl)amino]-1-pyrrolidinyl}benzoate for lab experiments is its high potency, which allows for the use of lower concentrations in experiments. However, its high potency also makes it difficult to study its effects in vivo, as it can lead to toxicity at higher doses. Additionally, the limited availability of this compound and its high cost can be a limitation for some experiments.

Future Directions

Future research on methyl 4-{2,5-dioxo-3-[(2-phenylethyl)amino]-1-pyrrolidinyl}benzoate could focus on its potential therapeutic applications in other neurodegenerative disorders, such as Parkinson's disease and Huntington's disease. Additionally, further studies could explore the mechanisms underlying its neuroprotective effects and its potential as a therapeutic agent for other conditions, such as depression and anxiety. Finally, the development of more efficient and cost-effective synthesis methods could facilitate the use of this compound in a wider range of experiments.

Synthesis Methods

Methyl 4-{2,5-dioxo-3-[(2-phenylethyl)amino]-1-pyrrolidinyl}benzoate can be synthesized through a multi-step process involving the reaction of 4-bromobenzoic acid with 2-phenylethylamine, followed by the cyclization of the resulting intermediate with ethyl acetoacetate. The final product is obtained through the esterification of the resulting intermediate with methanol.